Cas no 2228053-90-3 ((2S)-2-(3,3-dimethylcyclohexyl)oxirane)

(2S)-2-(3,3-dimethylcyclohexyl)oxirane structure
2228053-90-3 structure
Product Name:(2S)-2-(3,3-dimethylcyclohexyl)oxirane
CAS No:2228053-90-3
MF:C10H18O
MW:154.249323368073
CID:6004035
PubChem ID:165609852
Update Time:2023-12-28

(2S)-2-(3,3-dimethylcyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(3,3-dimethylcyclohexyl)oxirane
    • 2228053-90-3
    • EN300-1734831
    • Inchi: 1S/C10H18O/c1-10(2)5-3-4-8(6-10)9-7-11-9/h8-9H,3-7H2,1-2H3/t8?,9-/m1/s1
    • InChI Key: TXKROEJYNPXXJY-YGPZHTELSA-N
    • SMILES: O1C[C@@H]1C1CCCC(C)(C)C1

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.5Ų

(2S)-2-(3,3-dimethylcyclohexyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1734831-0.05g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
0.05g
$1608.0 2023-09-20
Enamine
EN300-1734831-0.1g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
0.1g
$1685.0 2023-09-20
Enamine
EN300-1734831-0.25g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
0.25g
$1762.0 2023-09-20
Enamine
EN300-1734831-0.5g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
0.5g
$1838.0 2023-09-20
Enamine
EN300-1734831-1.0g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
1g
$1915.0 2023-06-04
Enamine
EN300-1734831-2.5g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
2.5g
$3752.0 2023-09-20
Enamine
EN300-1734831-5.0g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
5g
$5553.0 2023-06-04
Enamine
EN300-1734831-10.0g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
10g
$8234.0 2023-06-04
Enamine
EN300-1734831-1g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
1g
$1915.0 2023-09-20
Enamine
EN300-1734831-5g
(2S)-2-(3,3-dimethylcyclohexyl)oxirane
2228053-90-3
5g
$5553.0 2023-09-20
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